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Compound of Interest

Compound Name: 5-Phenylisatin

Cat. No.: B182446

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isatin (1H-indole-2,3-dione) and its derivatives are privileged scaffolds in medicinal chemistry,
exhibiting a wide range of biological activities, including anticancer, antiviral, and anti-
inflammatory properties. The introduction of an aryl group at the C5 position of the isatin core
can significantly modulate these biological effects, making the development of efficient
synthetic routes to 5-arylisatins a key focus in drug discovery. The Suzuki-Miyaura cross-
coupling reaction has emerged as a powerful and versatile tool for the formation of carbon-
carbon bonds, offering a direct and high-yielding pathway to these valuable compounds.

These application notes provide a detailed protocol for the synthesis of 5-phenylisatin from 5-
bromoisatin and phenylboronic acid using a microwave-assisted Suzuki coupling reaction. This
method offers significant advantages over traditional heating, including drastically reduced
reaction times and often improved yields.

Reaction Scheme

The synthesis of 5-phenylisatin is achieved through the palladium-catalyzed Suzuki-Miyaura
cross-coupling of 5-bromoisatin with phenylboronic acid.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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